2-Nitro-1-(oxolan-2-yl)-1H-imidazole

• CAS No.: 88135-07-3
• Molecular Formula: C7H9N3O3
• Molecular Weight: 183.16 g/mol
• IUPAC Name: 2-nitro-1-(oxolan-2-yl)imidazole
• InChI: InChI=1S/C7H9N3O3/c11-10(12)7-8-3-4-9(7)6-2-1-5-13-6/h3-4,6H,1-2,5H2
• InChI Key: NQQIQIQGHVHTBU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)N2C=CN=C2[N+](=O)[O-]

Description

2-Nitro-1-(oxolan-2-yl)-1H-imidazole is a nitroimidazole derivative characterized by a nitro (-NO₂) group at position 2 of the imidazole ring and an oxolane (tetrahydrofuran) substituent at position 1. Nitroimidazoles are renowned for their diverse biological activities, including antimicrobial, antiparasitic, and hypoxia-targeting properties, which are influenced by the nitro group's redox behavior under low-oxygen conditions . The oxolane moiety in this compound may enhance solubility and alter pharmacokinetics compared to lipophilic substituents like chlorophenyl groups found in related drugs.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparisons

Key Structural Features and Analogues:

Compound Name	Substituents (Imidazole Positions)	Nitro Position	Key Functional Groups	Reference
2-Nitro-1-(oxolan-2-yl)-1H-imidazole	Oxolane-2-yl (N1)	2	Oxolane, nitro	Target Compound
Oxiconazole Nitrate	2,4-Dichlorophenyl (N1)	None	Dichlorophenyl, benzyl oxime nitrate
EF5 (Hypoxia Marker)	Pentafluoropropylacetamide (C2)	2	Fluorinated alkyl, nitro
Methyl 2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetate	Methyl acetate (N1)	4	Ester, nitro
Miconazole Related Compound I	2-Chlorobenzyloxy (N1)	None	Chlorobenzyl, nitrate

• Nitro Position Impact : The nitro group at position 2 (as in EF5 and the target compound) is associated with hypoxia-selective binding due to preferential reduction in low-oxygen environments . In contrast, 4-nitro derivatives (e.g., Methyl 2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetate) are reported to exhibit reduced biological activity compared to 5-nitro isomers .
• Substituent Effects : The oxolane group in the target compound likely improves aqueous solubility compared to lipophilic chlorophenyl or benzyloxy groups in Oxiconazole and Miconazole analogues . Fluorinated alkyl chains in EF5 enhance tissue penetration and metabolic stability .

Pharmacological and Functional Comparisons

• Hypoxia Targeting: EF5, a 2-nitroimidazole, binds to macromolecules in hypoxic tissues, enabling its use as a diagnostic marker. The target compound’s oxolane substituent may modulate binding kinetics or tissue distribution compared to EF5’s fluorinated side chain .
• Antifungal Activity: Miconazole and Oxiconazole derivatives (non-nitroimidazoles) rely on chlorophenyl groups for antifungal activity via ergosterol inhibition.
• The oxolane group may confer stability against metabolic degradation compared to ester or benzyloxy linkages.

Physicochemical and Metabolic Properties

Property	2-Nitro-1-(oxolan-2-yl)-1H-imidazole	EF5	Miconazole Analogues
Solubility	Likely moderate (polar oxolane)	Low (fluorinated)	Low (chlorophenyl)
Metabolic Pathway	Nitroreduction under hypoxia	Hepatic scavenging	CYP450-mediated oxidation
Tissue Distribution	Predicted broad (polar substituent)	High liver uptake	Limited by lipophilicity

• Nitroreduction: Like EF5, the target compound’s nitro group is reduced in hypoxic tissues, forming reactive intermediates that bind to cellular macromolecules.
• Crystal Packing : Methyl 2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetate exhibits intermolecular hydrogen bonding (C–H⋯O/N) and π-π stacking . The target compound’s oxolane group may introduce distinct packing motifs, influencing solid-state stability.